Cas no 439108-36-8 (4-Chloro-N-2-(3-pyridinyl)-4-pyrimidinylbenzenesulfonamide)

• Product Name: 4-Chloro-N-2-(3-pyridinyl)-4-pyrimidinylbenzenesulfonamide
• CAS No: 439108-36-8
• MDL: MFCD02661729
• CID: 4651558
• Update Time: 2025-06-08

4-Chloro-N-2-(3-pyridinyl)-4-pyrimidinylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-2-(3-pyridinyl)-4-pyrimidinylbenzenesulfonamide

• MDL： MFCD02661729

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 4-Chloro-N-2-(3-pyridinyl)-4-pyrimidinylbenzenesulfonamide

Recent Advances in the Study of 4-Chloro-N-2-(3-pyridinyl)-4-pyrimidinylbenzenesulfonamide (CAS: 439108-36-8)

The compound 4-Chloro-N-2-(3-pyridinyl)-4-pyrimidinylbenzenesulfonamide (CAS: 439108-36-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been the subject of numerous studies aimed at elucidating its mechanism of action, pharmacokinetics, and potential as a drug candidate. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the molecular interactions of 4-Chloro-N-2-(3-pyridinyl)-4-pyrimidinylbenzenesulfonamide with various biological targets, particularly kinases and other enzymes involved in signal transduction pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific tyrosine kinases, which are often implicated in cancer progression. The study utilized X-ray crystallography to reveal the binding mode of the compound within the kinase active site, providing valuable insights for structure-based drug design.

In addition to its kinase inhibitory properties, 4-Chloro-N-2-(3-pyridinyl)-4-pyrimidinylbenzenesulfonamide has shown promise as an anti-inflammatory agent. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively suppresses the production of pro-inflammatory cytokines in macrophage cells. The researchers attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, suggesting potential applications in the treatment of chronic inflammatory diseases.

The pharmacokinetic profile of 4-Chloro-N-2-(3-pyridinyl)-4-pyrimidinylbenzenesulfonamide has also been investigated in recent years. A 2022 study in Drug Metabolism and Disposition characterized the compound's metabolic stability, plasma protein binding, and distribution in rodent models. The results indicated favorable oral bioavailability and tissue penetration, supporting further development as a therapeutic agent. However, the study also noted the need for optimization to reduce cytochrome P450-mediated metabolism, which could lead to drug-drug interactions in clinical settings.

From a synthetic chemistry perspective, novel routes for the preparation of 4-Chloro-N-2-(3-pyridinyl)-4-pyrimidinylbenzenesulfonamide have been developed to improve yield and scalability. A recent publication in Organic Process Research & Development described a streamlined synthetic approach that reduces the number of steps and minimizes the use of hazardous reagents. This advancement is particularly significant for potential large-scale production should the compound progress through clinical trials.

Looking forward, several research groups are exploring structural analogs of 4-Chloro-N-2-(3-pyridinyl)-4-pyrimidinylbenzenesulfonamide to enhance its pharmacological properties. Computational chemistry approaches, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, are being employed to guide these modifications. Early results suggest that subtle changes to the pyrimidine and sulfonamide moieties can significantly alter target selectivity and potency.

In conclusion, 4-Chloro-N-2-(3-pyridinyl)-4-pyrimidinylbenzenesulfonamide (CAS: 439108-36-8) represents a promising scaffold for drug development across multiple therapeutic areas. The compound's diverse biological activities, coupled with recent advances in understanding its mechanism of action and improving its synthetic accessibility, position it as a valuable candidate for further investigation. Continued research efforts will likely focus on optimizing its drug-like properties and evaluating its efficacy in disease-relevant models.